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Compound Name: 6-Ethoxychelerythrine

Cat. No.: B15356935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Ethoxychelerythrine is a benzophenanthridine alkaloid that has demonstrated significant

biological activity. As a derivative of chelerythrine, a known inhibitor of Protein Kinase C (PKC)

and an inducer of apoptosis, 6-Ethoxychelerythrine is a compound of interest for high-

throughput screening (HTS) campaigns aimed at discovering novel therapeutic agents. These

application notes provide an overview of its known activities and detailed protocols for its use in

HTS assays, focusing on its antimicrobial properties and potential as a modulator of key

cellular signaling pathways.

Chemical Information
Property Value

IUPAC Name
1,2-Dimethoxy-12-methyl-6-ethoxy-[1]

[2]benzodioxolo[5,6-c]phenanthridin-12-ium

Molecular Formula C23H23NO5

Molecular Weight 393.44 g/mol

CAS Number 79559-55-0
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Known Biological Activities and Quantitative Data
Research has primarily focused on the antimicrobial and antimalarial activities of 6-
Ethoxychelerythrine. The following table summarizes the available quantitative data.

Organism Assay Type Activity Reference

Aspergillus fumigatus
Antifungal

Susceptibility
Strong Activity [1]

Methicillin-resistant

Staphylococcus

aureus (MRSA)

Antibacterial

Susceptibility
Strong Activity [1]

Plasmodium

falciparum
Antimalarial Assay Weak Activity [1]

High-Throughput Screening Protocols
Given the known activities of 6-Ethoxychelerythrine and its parent compound, the following

HTS protocols are recommended for screening and characterizing its biological effects.

Antimicrobial Susceptibility HTS Protocol
This protocol is designed to screen for antimicrobial activity in a high-throughput format using a

broth microdilution method.

Objective: To determine the minimum inhibitory concentration (MIC) of 6-Ethoxychelerythrine
against various microbial strains.

Materials:

96-well or 384-well clear, flat-bottom microplates

Bacterial or fungal cultures in logarithmic growth phase

Appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

Resazurin sodium salt solution (viability indicator)
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Multichannel pipettes and automated liquid handling system

Plate reader capable of measuring absorbance or fluorescence

Procedure:

Compound Preparation: Prepare a stock solution of 6-Ethoxychelerythrine in a suitable

solvent (e.g., DMSO). Create a serial dilution series of the compound directly in the

microplates using an automated liquid handler.

Inoculum Preparation: Dilute the microbial culture in the appropriate growth medium to

achieve a final concentration of approximately 5 x 10^5 CFU/mL for bacteria or 0.5 x 10^3 to

2.5 x 10^3 CFU/mL for fungi.

Inoculation: Add the prepared inoculum to each well of the microplate containing the diluted

compound. Include positive controls (microbes in medium without compound) and negative

controls (medium only).

Incubation: Incubate the plates at the optimal temperature and duration for the specific

microbe (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

Viability Assessment: Add Resazurin solution to each well and incubate for an additional 2-4

hours.

Data Acquisition: Measure fluorescence (Ex/Em: 560/590 nm) or absorbance (600 nm) using

a plate reader. A decrease in signal compared to the positive control indicates inhibition of

microbial growth.

Data Analysis: Determine the MIC, which is the lowest concentration of the compound that

inhibits visible growth.
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Preparation Assay Analysis

Cell Seeding Compound Treatment Add Apoptosis & Nuclear Stains High-Content Imaging Image Analysis Data Analysis (EC50 Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemical constituents, antimicrobial and antimalarial activities of Zanthoxylum
monophyllum - PubMed [pubmed.ncbi.nlm.nih.gov]

2. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Application Notes and Protocols for High-Throughput
Screening with 6-Ethoxychelerythrine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15356935#high-throughput-screening-with-6-
ethoxychelerythrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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